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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Publish Comparison Guide: 2-(2-
Chlorophenoxy)-N-ethylethanamine
Executive Summary & Chemical Identity
2-(2-Chlorophenoxy)-N-ethylethanamine (CAS: 915921-75-4) is a specialized fine chemical

probe belonging to the halo-phenoxyethylamine class. While not a marketed pharmaceutical

itself, it serves as a critical structural analog in the Structure-Activity Relationship (SAR) studies

of Monoamine Oxidase (MAO) inhibitors and Adrenergic/Serotonergic receptor ligands.

Its significance lies in its role as a comparative tool against two major bioactive scaffolds:

Lilly 51641 (N-cyclopropyl-2-(2-chlorophenoxy)ethylamine): A potent, selective, irreversible

MAO-A inhibitor. The N-ethyl analog (this topic) helps delineate the necessity of the

cyclopropyl ring for mechanism-based inactivation ("suicide inhibition").
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2-(2-Methoxyphenoxy)ethylamine: The "tail" moiety of the antihypertensive drug Carvedilol

and a 5-HT1A partial agonist. The ortho-chloro analog helps quantify steric vs. electronic

effects in receptor binding pockets.

Chemical Profile
Feature Specification

IUPAC Name N-Ethyl-2-(2-chlorophenoxy)ethan-1-amine

Molecular Formula C₁₀H₁₄ClNO

Molecular Weight 199.68 g/mol

Key Pharmacophore
2-Chlorophenoxy ether linked to a secondary

ethylamine.[1][2][3][4][5][6][7][8][9][10]

Primary Biological Class
MAO Substrate/Reversible Inhibitor; Adrenergic

Antagonist Probe.

Mechanism of Action: The Comparative SAR
To understand the biological activity of 2-(2-Chlorophenoxy)-N-ethylethanamine, one must

analyze it through the lens of its stronger cousins. It acts as a mechanistic control in two

primary pathways.

A. Monoamine Oxidase (MAO) Interaction
The compound is a secondary amine. In the context of MAO enzymes (which degrade

neurotransmitters like serotonin and norepinephrine), the nature of the N-substituent dictates

the mechanism:

The Topic (N-Ethyl): The ethyl group renders the molecule a likely substrate or a competitive

reversible inhibitor. The enzyme can oxidatively deaminate the ethyl group (forming

acetaldehyde) or the phenoxyethyl chain. It lacks the strained ring energy required to

covalently trap the enzyme's flavin cofactor.

The Alternative (N-Cyclopropyl - Lilly 51641): The cyclopropyl group is a "warhead." When

MAO attempts to oxidize it, the ring opens to form a radical intermediate that covalently

bonds to the enzyme, permanently disabling it (Suicide Inhibition).
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B. Receptor Selectivity (Alpha-1 vs. 5-HT)
The ortho-substituent on the phenyl ring modulates binding affinity:

2-Chloro (This Topic): Provides a lipophilic, electron-withdrawing bulk. This often favors

Alpha-Adrenergic antagonist pockets but reduces affinity for 5-HT receptors compared to

oxygenated analogs.

2-Methoxy (Carvedilol-type): Provides a hydrogen bond acceptor/donor site, crucial for high

affinity at 5-HT1A and Beta-Adrenergic sites.

Visualization: Mechanistic Divergence
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Caption: Divergent pathways of MAO interaction. The N-ethyl analog (blue) acts as a

substrate/reversible inhibitor, whereas the N-cyclopropyl analog (yellow) acts as a suicide

inhibitor.

Comparative Analysis Data
The following table contrasts the topic compound with its two primary functional alternatives.
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Feature

2-(2-

Chlorophenoxy)-N-

ethylethanamine

(Topic)

Lilly 51641

(Alternative 1)

2-(2-

Methoxyphenoxy)eth

ylamine (Alternative
2)

Structure Diff N-Ethyl, 2-Cl N-Cyclopropyl, 2-Cl
Primary Amine, 2-

OMe

Primary Target
MAO-A (Low

affinity/Substrate)

MAO-A (Selective

Inhibitor)
5-HT1A / Alpha-1

Binding Mode
Reversible /

Competitive

Irreversible

(Mechanism-based)

Partial Agonist /

Antagonist

Selectivity
Probe for steric

tolerance

High Selectivity for

MAO-A

Mixed (Dirty drug

profile)

Lipophilicity High (Cl + Ethyl)
High (Cl +

Cyclopropyl)

Moderate (OMe +

Primary)

Application SAR Negative Control
Antidepressant

Research

Antihypertensive

Synthesis

Key Insight: Researchers use the N-ethyl compound to prove that the biological activity

observed in Lilly 51641 is indeed due to the cyclopropyl warhead, not just the chlorophenoxy

binding motif. If the N-ethyl analog shows drastically reduced inhibition, the suicide mechanism

is confirmed.

Experimental Protocols
Protocol A: Synthesis via Nucleophilic Substitution
Use this protocol to generate high-purity material for binding assays.

Reagents: 2-Chlorophenol (1.0 eq), N-Ethyl-2-chloroethanamine HCl (1.1 eq), Potassium

Carbonate (K₂CO₃, 2.5 eq), Potassium Iodide (catalytic), Acetonitrile (solvent).

Setup: Equip a round-bottom flask with a reflux condenser and inert gas (N₂) line.

Procedure:
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Dissolve 2-chlorophenol in acetonitrile.

Add K₂CO₃ and stir for 30 min to generate the phenoxide anion.

Add N-Ethyl-2-chloroethanamine HCl and catalytic KI.

Reflux at 80°C for 12–16 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

Workup: Filter off inorganic salts. Concentrate filtrate. Dissolve residue in DCM, wash with

1N NaOH (to remove unreacted phenol) and brine.

Purification: Convert to Hydrochloride salt using HCl/Ether for stable storage.

Protocol B: MAO Inhibition Assay (Kynuramine Method)
Use this to determine if the compound acts as an inhibitor or substrate.

System: Rat liver mitochondrial homogenate (rich in MAO-A/B) or recombinant human MAO-

A.

Substrate: Kynuramine (non-fluorescent)

4-Hydroxyquinoline (fluorescent).

Steps:

Incubate enzyme with 2-(2-Chlorophenoxy)-N-ethylethanamine (Test) and Clorgyline

(Positive Control) at varying concentrations (1 nM – 100 µM) for 20 mins at 37°C.

Add Kynuramine substrate.

Measure fluorescence (Ex 315 nm / Em 380 nm) after 30 mins.

Analysis:

If fluorescence decreases with increasing dose

Inhibitor.

If fluorescence remains high but compound disappears (HPLC)
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Alternative Substrate.

Synthesis & SAR Logic Flow
The following diagram illustrates the decision matrix for synthesizing this probe versus its active

drug counterparts.
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Caption: Synthetic divergence. The choice of amine alkylation determines whether the product

is a probe (N-ethyl), a suicide inhibitor (N-cyclopropyl), or a receptor ligand (Methoxy variant).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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